molecular formula C17H16ClN5O B2678064 5-(3-chloroanilino)-N-(2,6-dimethylphenyl)triazolidine-4-carboxamide CAS No. 1207056-58-3

5-(3-chloroanilino)-N-(2,6-dimethylphenyl)triazolidine-4-carboxamide

Cat. No. B2678064
CAS RN: 1207056-58-3
M. Wt: 341.8
InChI Key: FPWDQORALSGPOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(3-chloroanilino)-N-(2,6-dimethylphenyl)triazolidine-4-carboxamide, also known as CT04, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has shown promising results in various fields of research, including cancer treatment, drug discovery, and neuroscience.

Scientific Research Applications

Synthesis of Antitumor and Antimicrobial Compounds

Research into compounds related to "5-(3-chloroanilino)-N-(2,6-dimethylphenyl)triazolidine-4-carboxamide" has led to the development of various antitumor and antimicrobial agents. For instance, studies have reported on the synthesis of imidazotetrazines, pyridothienopyrimidines, and triazolopyrimidines, demonstrating broad-spectrum antitumor activities and in vitro antimicrobial activities. These compounds were synthesized through reactions involving specific precursors and evaluated for their biological activities against various cancer cell lines and microbes (Stevens et al., 1984; Abdel-rahman et al., 2002).

Exploration of Anticancer Agents

Further studies have focused on creating functionalized amino acid derivatives and pyrazolopyrimidine derivatives as new pharmacophores for designing anticancer agents. These compounds have been synthesized and evaluated for their in vitro cytotoxicity against human cancer cell lines, showing promising results in inhibiting the growth of cancerous cells. This research points to the potential of these novel compounds in developing effective anticancer therapies (Kumar et al., 2009; Rahmouni et al., 2016).

properties

IUPAC Name

5-(3-chloroanilino)-N-(2,6-dimethylphenyl)triazolidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H20ClN5O/c1-10-5-3-6-11(2)14(10)20-17(24)15-16(22-23-21-15)19-13-8-4-7-12(18)9-13/h3-9,15-16,19,21-23H,1-2H3,(H,20,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FRIPJWYDSGCHSG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)C)NC(=O)C2C(NNN2)NC3=CC(=CC=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H20ClN5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

345.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

CID 75118482

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.